Cas no 1805056-69-2 (3-Amino-4-chloro-2-(difluoromethyl)-5-iodopyridine)

• Product Name: 3-Amino-4-chloro-2-(difluoromethyl)-5-iodopyridine
• CAS No: 1805056-69-2
• MF: C₆H₄ClF₂IN₂
• MW: 304.463639259338
• CID: 4853996
• Update Time: 2025-09-26

3-Amino-4-chloro-2-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-chloro-2-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C6H4ClF2IN2/c7-3-2(10)1-12-5(4(3)11)6(8)9/h1,6H,11H2
• InChI Key： YOJRBQRRTMLUBU-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4-chloro-2-(difluoromethyl)-5-iodopyridine

Research Brief on 3-Amino-4-chloro-2-(difluoromethyl)-5-iodopyridine (CAS: 1805056-69-2)

3-Amino-4-chloro-2-(difluoromethyl)-5-iodopyridine (CAS: 1805056-69-2) is a halogenated pyridine derivative that has recently gained attention in the field of medicinal chemistry due to its potential as a versatile building block for drug discovery. This compound's unique structural features, including the presence of amino, chloro, difluoromethyl, and iodo substituents, make it a promising candidate for the synthesis of novel bioactive molecules. Recent studies have explored its applications in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-Amino-4-chloro-2-(difluoromethyl)-5-iodopyridine as a key intermediate in the synthesis of selective JAK2 inhibitors. The researchers demonstrated that the compound's iodine moiety allows for efficient palladium-catalyzed cross-coupling reactions, enabling the rapid diversification of the pyridine core. The resulting inhibitors showed potent activity against JAK2-dependent cell lines, with IC50 values in the low nanomolar range.

In addition to its role in kinase inhibitor development, this compound has also been explored as a precursor for antimicrobial agents. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported the synthesis of novel quinolone derivatives incorporating the 3-Amino-4-chloro-2-(difluoromethyl)-5-iodopyridine scaffold. These derivatives exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa.

The compound's stability and reactivity have been the subject of several mechanistic studies. Nuclear magnetic resonance (NMR) and mass spectrometry analyses have confirmed its structural integrity under various reaction conditions. Density functional theory (DFT) calculations have provided insights into the electronic effects of the substituents on the pyridine ring, explaining its preferential reactivity at specific positions.

From a synthetic chemistry perspective, 3-Amino-4-chloro-2-(difluoromethyl)-5-iodopyridine offers multiple sites for further functionalization. The amino group can be acylated or alkylated, while the iodo substituent participates in various metal-catalyzed coupling reactions. The difluoromethyl group contributes to the compound's metabolic stability and may enhance membrane permeability of derived drug candidates.

Current research directions include exploring this compound's potential in targeted protein degradation (PROTACs) and as a fluorinated building block for PET tracer development. Several pharmaceutical companies have included derivatives of 3-Amino-4-chloro-2-(difluoromethyl)-5-iodopyridine in their preclinical pipelines, particularly for oncology and infectious disease applications.

In conclusion, 3-Amino-4-chloro-2-(difluoromethyl)-5-iodopyridine (CAS: 1805056-69-2) represents a valuable chemical entity with diverse applications in drug discovery. Its unique combination of substituents enables the synthesis of complex molecules with potential therapeutic value. Ongoing research continues to uncover new applications for this versatile building block in medicinal chemistry and drug development.